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1.0 Introduction

CF53, also known as 1.1213 steel, is a medium-carbon, unalloyed special steel noted for its
excellent balance of strength, toughness, and wear resistance.[1][2] It is frequently employed in
applications requiring high endurance and durability, particularly for components subjected to
high stress, shock loads, and surface wear.[1][3] Its composition and properties make it an
ideal candidate for manufacturing piston bolts (also known as wrist pins) and gear shatfts,
especially when surface hardened.[4][5][6]

Piston bolts are critical components in reciprocating engines that connect the piston to the
connecting rod, enduring high cyclic loads and requiring exceptional wear resistance.[7] Gear
shafts must transmit torque efficiently, demanding high torsional and bending fatigue strength,
along with surface durability.[4] CF53 is particularly suited for these parts because it can be
surface hardened (e.g., via induction hardening) to create a very hard, wear-resistant outer
layer while maintaining a softer, tougher core.[8][9] This dual-property nature provides
resilience against brittle fracture while ensuring longevity under abrasive conditions.[9] These
notes provide a comprehensive overview of CF53's properties and detailed protocols for its
evaluation in these applications.
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2.0 Material Properties

The suitability of CF53 steel for piston bolts and gear shafts stems from its specific chemical,
physical, and mechanical properties, which can be precisely tailored through heat treatment.

2.1 Chemical Composition

The nominal chemical composition of CF53 steel is presented below. The carbon content is
central to its ability to be hardened, while manganese contributes to its strength and
hardenability.[1]

Element Content (weight %)
Carbon (C) 0.50-0.57

Silicon (Si) 0.15-0.35
Manganese (Mn) 0.50-0.80
Phosphorus (P) <0.025

Sulfur (S) <0.035

(Data sourced from multiple consistent

specifications)[3][10]

2.2 Physical and Mechanical Properties

The physical and mechanical characteristics of CF53 are summarized in the following tables.
Mechanical properties are highly dependent on the heat treatment state.

Table 2: Physical Properties of CF53 Steel[5]

Property Value

Density 7.84 glcm®

| Modulus of Elasticity | 210 GPa |
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Table 3: Mechanical Properties of CF53 Steel in Various Conditions

. 0.2% Proof Tensile ]
Condition Elongation (%) Hardness
Stress (MPa) Strength (MPa)

< 223 HBJ3]
Soft Annealed - - -

[11]
Hardened +
Tempered (41- 400 640 - 780 15 ~201 HBJ3]
100mm dia.)
Quenched 57 - 62 HRC[3]
(Water or Oil) [11]
Induction
Hardened - - - 59 - 66 HRC[8]
Surface

(Data compiled from multiple sources)[3][5][6][8][11]

3.0 Application-Specific Heat Treatment

To achieve the desired performance for piston bolts and gear shafts, specific heat treatment
protocols are essential. The primary method for CF53 in these applications is surface
hardening.

¢ Induction Hardening: This process uses induction heating followed by rapid quenching to
harden the surface layer of the component.[9] This creates a hard (59-66 HRC) and wear-
resistant surface, which is critical for the bearing surfaces of piston pins and the teeth of gear
shafts.[8] The core of the material remains unhardened and tough, providing the necessary
resilience to withstand high-impact and bending loads without fracturing.[9]

o Stress Relieving: To minimize distortion during subsequent heat treatments, a stress-
relieving step is performed by heating the machined part to 120-200°C, holding for one hour,
and then air cooling.[3][5][11]
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o Hardening and Tempering: For through-hardness, the steel is heated to 810-845°C and then
guenched in oil or water.[3][5] Tempering is subsequently performed between 550-660°C to
reduce brittleness and achieve the final desired balance of hardness and toughness.[3][4]

Logical & Experimental Workflow Diagrams

The following diagrams, rendered using Graphviz, illustrate the logical workflows for material
selection, experimental validation, and heat treatment decisions for CF53 steel.
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Caption: Material selection and procurement workflow for CF53 steel.
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Caption: Experimental workflow for validating CF53 steel performance.
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Caption: Decision pathway for selecting CF53 steel heat treatment.

Experimental Protocols

The following protocols outline standard procedures for evaluating the key mechanical
properties of CF53 steel for the specified applications.

Protocol 1: Surface Hardness Testing (Post-Induction Hardening)

This protocol is based on the Rockwell Hardness Test, a common method for determining the
hardness of materials.[12]

o Objective: To verify that the surface hardness of induction-hardened CF53 components
meets specifications (typically 59-62 HRC).[13]

o Apparatus: Calibrated Rockwell Hardness Tester.
o Standard: Conforms to ASTM E18.[14]
e Procedure:

o Ensure the surface of the component to be tested is clean, dry, and free from scale or
machining oils.

o Select the Rockwell C scale (HRC), which uses a diamond indenter and a 150 kgf major
load, suitable for hardened steels.[15]
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o Place the component securely on the anvil of the tester.

o Apply the preliminary test force (10 kgf) to seat the indenter.

o Apply the major load and hold for the specified dwell time (typically 10-15 seconds).
o Release the major load, returning to the preliminary force.

o Record the hardness value directly from the machine's dial or digital display.

o Perform a minimum of five indentations in different locations on the hardened surface to
ensure uniformity and calculate the average.

Protocol 2: Tensile Strength Testing

This protocol determines key strength and ductility properties and is based on ASTM E8/ESM
standards.[16][17]

» Objective: To determine the ultimate tensile strength (UTS), yield strength, and elongation of
CF53 steel in a specific heat-treated state (e.g., quenched and tempered).

o Apparatus: Universal Testing Machine (UTM), extensometer, calipers.
e Procedure:

o Machine standardized "dog-bone" shaped specimens from a representative sample of
CF53 bar stock according to ASTM E8 specifications.[16]

o Measure and record the initial cross-sectional area and gage length of each specimen.[16]
o Secure the specimen in the grips of the UTM.
o Attach the extensometer to the specimen’'s gage section to accurately measure strain.

o Apply a uniaxial tensile load at a constant rate of crosshead displacement until the
specimen fractures.[18]

o Continuously record the force (load) and elongation (displacement) data.
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o Calculations:
» Yield Strength (0.2% Offset): The stress at which 0.2% plastic strain occurs.[19]

» Ultimate Tensile Strength (UTS): The maximum stress the specimen withstands during
the test.[19]

» Percent Elongation: The percentage increase in gage length after fracture.[19]
Protocol 3: High-Cycle Fatigue Testing (Rotational Bending)

This protocol is designed to evaluate the fatigue life and determine the endurance limit of
CF53, which is critical for rotating components like gear shafts.

o Objective: To generate a Stress-Life (S-N) curve and identify the endurance limit of CF53
steel under fully reversed bending stress.[20]

o Apparatus: R.R. Moore type rotating beam fatigue testing machine.[20]
e Procedure:

o Machine a set of standardized hourglass-shaped specimens from the CF53 material,
ensuring a highly polished surface finish to minimize stress concentrations.

o Secure the first specimen in the machine's collets.

o Apply a specific, calculated bending load (which translates to a maximum stress on the
specimen's surface) and begin rotation at a high, constant frequency.

o The machine will automatically record the number of cycles until the specimen fractures.
o Repeat the test with new specimens at progressively lower stress levels.[21]

o Continue testing until a stress level is reached at which specimens survive a
predetermined number of cycles (e.g., 10"7 cycles) without failure; this stress is
considered the endurance limit.[20]
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o Plot the applied stress (S) versus the number of cycles to failure (N) on a log-log or semi-
log graph to create the S-N curve.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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